Cas no 25344-54-1 ((+)-Corlumidine)
Cordieridine base, molecular formula: c2oh19no6, molecular weight: 369.37.

(+)-Corlumidine structure
Product Name:(+)-Corlumidine
CAS No:25344-54-1
Molecular Formula:C20H19NO6
Molecular Weight:369.36796
CID:52710
PubChem ID:12303959
(+)-Corlumidine Properties
Names and Identifiers
-
- Corlumidine
- (6R)-6-[(1S)-1,2,3,4-tetrahydro-6-hydroxy-7-methoxy-2-methyl-1-isoquinolinyl]furo[3,4-e]-1,3-benzodioxol-8(6H)-one
- (+)-Corlumidine
- (+)-corluMidin
- (R)-6-((S)-6-Hydroxy-7-methoxy-2-methyl-1,2,3,4-tetrahydro-[1]isochinolyl)-6H-[1,3]dioxolo[4,5-e]isobenzofuran-8-on
- (R)-6-((S)-6-hydroxy-7-methoxy-2-methyl-1,2,3,4-tetrahydro-[1]isoquinolyl)-6H-[1,3]dioxolo[4,5-e]isobenzofuran-8-one
- 25344-54-1
- SCHEMBL12363726
- FS-7045
-
- InChIKey: IDRRBLYLLIIGSH-ZWKOTPCHSA-N
- Inchi: 1S/C20H19NO6/c1-21-6-5-10-7-13(22)15(24-2)8-12(10)17(21)18-11-3-4-14-19(26-9-25-14)16(11)20(23)27-18/h3-4,7-8,17-18,22H,5-6,9H2,1-2H3/t17-,18+/m0/s1
- SMILES: COC1C(O)=CC2=C([C@@H]([C@@H]3OC(=O)C4=C5OCOC5=CC=C34)N(CC2)C)C=1
Computed Properties
- Exact Mass: 369.12100
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Rotatable Bond Count: 2
- Monoisotopic Mass: 369.12123733g/mol
- Heavy Atom Count: 27
- Complexity: 587
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.4
- Topological Polar Surface Area: 77.5Ų
Experimental Properties
- LogP: 2.50810
- PSA: 77.46000
- Color/Form: Cryst.
- Density: 1.417
(+)-Corlumidine Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
Key Organics Ltd | FS-7045-5mg |
(+)-Corlumidine |
25344-54-1 | >95% | 5mg |
£555.99 |
(+)-Corlumidine Suppliers
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:25344-54-1)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
(+)-Corlumidine Related Literature
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Tetsuya Yamada,Masao Arai,Munekazu Ikeda,Hajime Hirata,Masashi Motoi,Tatsuo Hatakeyama CrystEngComm, 2020,22, 5533-5538
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Prasenjit Maity,Tomonari Wakabayashi,Nobuyuki Ichikuni,Hironori Tsunoyama,Songhai Xie,Miho Yamauchi Chem. Commun., 2012,48, 6085-6087
-
Xuesong Yin,Chunhua Tang,Maohua Chen,Stefan Adams,Hai Wang,Hao Gong J. Mater. Chem. A, 2013,1, 7927-7932
-
Bin Huang,Xiangmeng Deng,Hui Jin,Kunming Liu,Shanshan Chen,Zaifei Ma,Jiyeon Oh,Changduk Yang,Jinbiao Liu,Lie Chen J. Mater. Chem. A, 2022,10, 18714-18722
-
Chao Chen,Fanxing Kong,Xiaohu Wei Chem. Commun., 2017,53, 10776-10779
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Minghua Huang,John B. Henry,Philippe Fortgang,Jörg Henig,Nicolas Plumeré,Aliaksandr S. Bandarenka RSC Adv., 2012,2, 10994-11006
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7. Front cover
-
Jun-Hua Li,Zhi-Hao Cui,Da-Ming Du Org. Chem. Front., 2016,3, 1087-1090
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9. Front cover
-
Arpan Mondal,Sanjit Konar Dalton Trans., 2021,50, 13666-13670
25344-54-1 ((+)-Corlumidine) Related Products
- 912-60-7(noscapine hydrochloride hydrate)
- 485-49-4((+)-Bicuculline)
- 118-08-1(Hydrastine)
- 55950-07-7(1,3-Dioxolo[4,5-g]isoquinolinium,5-[(6S)-6,8-dihydro-8-oxofuro[3,4-e]-1,3-benzodioxol-6-yl]-5,6,7,8-tetrahydro-6,6-dimethyl-,iodide (1:1), (5R)-)
- 521-40-4(1(3H)-Isobenzofuranone,6,7-dimethoxy-3-[(5R)-5,6,7,8-tetrahydro-4-hydroxy-6-methyl-1,3-dioxolo[4,5-g]isoquinolin-5-yl]-,(3S)-)
- 5936-28-7(1(3H)-Isobenzofuranone,6,7-dimethoxy-3-[(5R)-5,6,7,8-tetrahydro-6-methyl-1,3-dioxolo[4,5-g]isoquinolin-5-yl]-,hydrochloride (1:1), (3S)-)
- 60594-55-0((+/-)-β-Hydrastine)
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